Cas no 155585-37-8 (2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester)

2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester structure
155585-37-8 structure
Product Name:2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester
CAS No:155585-37-8
MF:C8H13NO3
MW:171.193722486496
CID:107038
PubChem ID:15652679
Update Time:2025-04-18

2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester
    • 1-Piperidinecarboxylicacid, 2-methyl-5-oxo-, methyl ester
    • 1-Piperidinecarboxylic acid, 2-methyl-5-oxo-, methyl ester
    • methyl 2-methyl-5-oxopiperidine-1-carboxylate
    • 155585-37-8
    • Inchi: 1S/C8H13NO3/c1-6-3-4-7(10)5-9(6)8(11)12-2/h6H,3-5H2,1-2H3
    • InChI Key: DZRMKLHMOULFIQ-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(=O)OC)C(C)CC1

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
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